Cas no 6086-42-6 (4,4-Dimethyl-2-imidazolidinethione)

• Product Name: 4,4-Dimethyl-2-imidazolidinethione
• CAS No: 6086-42-6
• MF: C₅H₁₀N₂S
• MW: 130.211299419403
• MDL: MFCD00661072
• CID: 503450
• PubChem ID: 87568862
• Update Time: 2025-10-28

4,4-Dimethyl-2-imidazolidinethione Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-2-imidazolidinethione
• 2-Imidazolidinethione,4,4-dimethyl-
• 4,4-dimethylimidazolidine-2-thione
• 2-IMIDAZOLIDINETHIONE,4,4-DIMETHYL
• 2-Mercapto-4,4-dimethylimidazoline
• 4,4-dimethyl-2-imidazolidine-thione
• 4,4-Dimethyl-2-imidazolidinthion
• 4,4-Dimethylethylenethiourea
• 4,4-dimethylimidazolidin-2-thione
• 4,4-dimethyl-imidazolidine-2-thione
• 4,4-Dimethylimidazolin-2-thion
• 5,5-dimethyl-2-imidazolidinethione
• TXRCQKVSGVJWAW-UHFFFAOYSA
• 2-IMIDAZOLIDINETHIONE, 4,4-DIMETHYL-
• TXRCQKVSGVJWAW-UHFFFAOYSA-
• TXRCQKVSGVJWAW-UHFFFAOYSA-N
• 4,4-Dimethylimidazoline-2-thione
• D2435
• MFCD00661072
• SCHEMBL3524530
• GS-5471
• 6086-42-6
• DTXSID90209702
• H10572
• InChI=1/C5H10N2S/c1-5(2)3-6-4(8)7-5/h3H2,1-2H3,(H2,6,7,8)
• AKOS006223718

• MDL： MFCD00661072
• Inchi： 1S/C5H10N2S/c1-5(2)3-6-4(8)7-5/h3H2,1-2H3,(H2,6,7,8)
• InChI Key： TXRCQKVSGVJWAW-UHFFFAOYSA-N
• SMILES： S=C1NCC(C)(C)N1

Computed Properties

• Exact Mass: 130.05600
• Monoisotopic Mass: 130.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.14
• Melting Point: 119.0 to 121.0 deg-C
• Boiling Point: 162.2 °C at 760 mmHg
• Flash Point: 51.9 °C
• Refractive Index: 1.574
• PSA: 56.15000
• LogP: 0.90030
• Solubility: Not determined

4,4-Dimethyl-2-imidazolidinethione Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：NI9690000
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4,4-Dimethyl-2-imidazolidinethione

Recent Advances in the Study of 4,4-Dimethyl-2-imidazolidinethione (CAS: 6086-42-6): Applications and Mechanisms in Chemical Biology and Medicine

4,4-Dimethyl-2-imidazolidinethione (CAS: 6086-42-6) is a sulfur-containing heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its potential as a versatile scaffold in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. This research brief synthesizes the latest findings on this compound, highlighting its applications, mechanisms of action, and future research directions.

One of the key areas of interest is the role of 4,4-Dimethyl-2-imidazolidinethione in modulating biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory responses. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target proteins. The results indicated a high affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, recent research has also investigated the compound's applications in oncology. A preprint article from BioRxiv (2024) reported that derivatives of 4,4-Dimethyl-2-imidazolidinethione exhibited promising cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study employed high-throughput screening and transcriptomic analysis to identify the underlying mechanisms, which involved the disruption of mitochondrial function and induction of apoptosis.

Another notable advancement is the exploration of 4,4-Dimethyl-2-imidazolidinethione in antimicrobial therapies. A 2023 paper in Antimicrobial Agents and Chemotherapy highlighted its synergistic effects when combined with existing antibiotics against multidrug-resistant bacterial strains. The researchers attributed this enhancement to the compound's ability to interfere with bacterial cell wall synthesis and efflux pump activity, thereby potentiating the efficacy of co-administered drugs.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and safety profiles of 4,4-Dimethyl-2-imidazolidinethione-based compounds. Recent toxicological studies have raised concerns about potential off-target effects and metabolic stability, prompting the need for further structural modifications and preclinical evaluations. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate the translation of these discoveries into clinical applications.

In conclusion, 4,4-Dimethyl-2-imidazolidinethione (CAS: 6086-42-6) represents a compelling area of research in chemical biology and medicine. Its diverse biological activities and mechanistic insights underscore its potential as a multifunctional pharmacophore. Future studies should focus on refining its derivatives, elucidating structure-activity relationships, and expanding its therapeutic applications to address unmet medical needs.